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Compound of Interest

Compound Name: PD-1/PD-L1-IN-NP19
CAS No.: 2377916-66-8
Cat. No.: B3025684
Get Quote
. J

Executive Summary & Risk Context

PD-1/PD-L1-IN-NP19 (CAS# 2377916-66-8) is a potent small-molecule inhibitor targeting the
Programmed Cell Death 1 (PD-1) signaling pathway.[1] Unlike monoclonal antibodies (e.g.,
Pembrolizumab), NP19 is a chemical entity (C33H31CIN204) with high membrane permeability
and an ICso of ~12.5 nM.[1]

The Safety Paradox: While many Safety Data Sheets (SDS) for research-grade NP19 classify it
as "Non-Hazardous" under GHS standards due to a lack of acute toxicity data, this is a false
sense of security. As a Senior Application Scientist, | mandate that this compound be handled
as a High Potency Active Pharmaceutical Ingredient (HPAPI).[1]

Why?

» Bioactivity: It is designed to modulate the human immune system at nanomolar
concentrations. Environmental release can disrupt local ecosystems.[1]

» Solvent Carrier: It is almost exclusively reconstituted in DMSO, a solvent that penetrates skin
and carries the inhibitor directly into the bloodstream.
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e Persistence: As a halogenated organic molecule, it resists rapid biodegradation.

Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for DMSO-solvated small molecules.[1] Adhere to this
specific PPE standard to prevent transdermal absorption.

PPE Component Specification Scientific Rationale

Primary Gloves Nitrile (0.11mm min) Basic chemical resistance.[1]

"Double-gloving" creates a
Secondary Gloves Nitrile or Neoprene breakthrough barrier against
DMSO.[1]

Prevents mucosal absorption
Eye Protection Chemical Splash Goggles via ocular splash (more critical

than safety glasses).[1]

NP19 powder is light; prevents
Respiratory N95 or Fume Hood inhalation of particulates

during weighing.

Preferable to cotton; prevents
Clothing Tyvek® Lab Coat soaking if a DMSO spill occurs.

[1]

Waste Stream Segregation Logic

Proper disposal depends entirely on the state of the matter (Solid vs. Liquid) and the matrix
(Pure Chemical vs. Biological Media).

Scenario A: Pure Chemical & Stock Solutions (The "Red Line")[1]

 Definition: Expired powder, concentrated DMSO stocks, or contaminated weighing boats.

e Protocol: NEVER pour down the drain. These must be destroyed via High-Temperature
Incineration.
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» Container: RCRA-compliant container (Black or White bin depending on vendor) labeled
"Hazardous Chemical Waste - Organic."

Scenario B: In Vitro Biological Waste
¢ Definition: Cell culture media (RPMI/DMEM) containing trace NP19.[1]

e Protocol: This is a Mixed Waste (Biohazard + Chemical).[1]

o Deactivation: Add 10% Bleach (Sodium Hypochlorite) to the media. Allow to sit for 20
minutes to kill biologicals. Note: Bleach does NOT destroy the NP19 molecule, but it
renders the solution safe for chemical waste consolidation.

o Disposal: Collect the deactivated liquid into a chemical waste drum. Do NOT autoclave
liquids containing high concentrations of volatile chemical inhibitors, as this can aerosolize

the compound.

Scenario C: Sharps & Consumables

o Protocol: Pipette tips and syringes used with NP19/DMSO must go into Chemical
Contaminated Sharps containers (often Yellow or White), not standard Red Biohazard bins,

to ensure they are incinerated rather than just autoclaved/landfilled.

Visualized Workflows
Workflow 1: Waste Classification Decision Matrix

This logic gate ensures no active inhibitor enters the municipal water supply.
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Figure 1: Decision matrix for segregating NP19 waste streams.[1] Note that biological media

requires a two-step process.[1]

Workflow 2: Emergency Spill Response (DMSO Stock)

DMSO transports the inhibitor through nitrile gloves in <5 minutes.[1] Speed is critical.

3. ABSORB 4. CLEAN 5. DISPOSE
Use Absorbent Pads > Soap & Water Wash All debris to
(Do not use paper towels) (Remove DMSO residue) Haz-Waste Bag

1. ALERT 2. PPE UPGRADE
Notify Lab Personnel Double Gloves + Goggles

Click to download full resolution via product page

Figure 2: Linear response protocol for high-concentration stock spills.

Regulatory & Compliance Alignment

o EPA Status: While NP19 is not yet explicitly "P-listed" (acutely hazardous) by the EPA due to
its novelty, it falls under the "Generator Knowledge" clause (40 CFR 262.11).[1] You know it
is a potent biological modifier; therefore, you must manage it as hazardous.

o OSHA: Adhere to the Laboratory Standard (29 CFR 1910.1450). A specific SOP (like this
one) is required for "Select Carcinogens, Reproductive Toxins, and Substances with High
Acute Toxicity."

References

e U.S. Environmental Protection Agency (EPA). (2024).[1] Hazardous Waste Generators:
Managing Your Waste. Retrieved from [Link]

» National Institutes of Health (NIH). (2021).[1] Small molecule inhibitors against PD-1/PD-L1
immune checkpoints.[1][2] PMC8078635.[1] Retrieved from [Link]

e Princeton University EHS. (2023).[1] Biological Waste Disposal Guide (Mixed Waste
Protocols). Retrieved from [Link][1]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.medkoo.com/products/39564
https://www.medkoo.com/products/39564
https://www.medkoo.com/products/39564
https://www.benchchem.com/product/b3025684/docs?utm_src=pdf-body-img#pd-1-pd-l1-in-np19-advanced-handling-disposal-protocol
https://www.medkoo.com/products/39564
https://www.medkoo.com/products/39564
https://www.epa.gov/hwgenerators/managing-your-hazardous-waste-guide-small-businesses
https://www.medkoo.com/products/39564
https://www.medkoo.com/products/39564
https://pmc.ncbi.nlm.nih.gov/articles/PMC8077906/
https://www.medkoo.com/products/39564
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8078635/
https://www.medkoo.com/products/39564
https://ehs.princeton.edu/laboratory-research/biological-safety/biological-waste-disposal
https://www.medkoo.com/products/39564
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025684?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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